N-(4-fluorophenethyl)-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2-methyl-3-oxo-5,6,7,8-tetrahydrocinnoline-6-carboxamide
• InChI: InChI=1S/C18H20FN3O2/c1-22-17(23)11-14-10-13(4-7-16(14)21-22)18(24)20-9-8-12-2-5-15(19)6-3-12/h2-3,5-6,11,13H,4,7-10H2,1H3,(H,20,24)
• InChI Key: MNAFDEIYWZCCMM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C2CC(CCC2=N1)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O2
• Molecular Weight: 329.4 g/mol

Description

The compound “N-(4-fluorophenethyl)-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide” is likely to be an organic compound based on its structure. It contains a fluorophenethyl group, a hexahydrocinnoline group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the hexahydrocinnoline ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The presence of the fluorophenethyl group, the hexahydrocinnoline ring, and the carboxamide group could all influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. These could include properties such as its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Fluorescent Chemosensors

Fluorescent chemosensors, particularly those based on similar structural frameworks, have shown significant utility in detecting various analytes due to their high selectivity and sensitivity. The research on 4-Methyl-2,6-diformylphenol (DFP) based compounds, for example, has paved the way for the development of chemosensors capable of detecting metal ions, anions, and neutral molecules. These chemosensors offer opportunities to modulate sensing selectivity and sensitivity, highlighting the potential application of N-(4-fluorophenethyl)-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide in similar domains (Roy, 2021).

Drug Synthesis and Applications

Compounds with complex structures, including fluorinated entities, play a crucial role in drug synthesis, offering broad-spectrum activity against various pathogens and diseases. The synthesis of 2-Fluoro-4-bromobiphenyl, for instance, highlights the importance of fluorinated intermediates in the manufacturing of non-steroidal anti-inflammatory and analgesic materials. This indicates the potential for this compound in contributing to new therapeutic agents and treatments (Qiu et al., 2009).

Environmental and Material Science

In environmental and material sciences, the study of polyfluoroalkyl and perfluoroalkyl chemicals, including their degradation and potential environmental impacts, provides insights into managing and mitigating the risks associated with these compounds. The microbial degradation of such chemicals highlights the environmental fate and effects of related substances, suggesting a research avenue for this compound in understanding its environmental impact and degradation pathways (Liu & Mejia Avendaño, 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would involve interacting with specific targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. It’s important to use appropriate safety precautions when handling any chemical compound.